Cas no 2228344-48-5 (4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid
• CAS No: 2228344-48-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5810672
• PubChem ID: 165838517
• Update Time: 2023-12-27

4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-3-yl)-2-methylbutanoic acid
• 2228344-48-5
• EN300-1748848

• Inchi： 1S/C10H16N2O2/c1-3-12-7-6-9(11-12)5-4-8(2)10(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： VNQAXBCPSCLUTR-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų